Cas no 1513064-63-5 (1-(2,3-difluorophenyl)cyclopentylmethanamine)

• Product Name: 1-(2,3-difluorophenyl)cyclopentylmethanamine
• CAS No: 1513064-63-5
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• MDL: MFCD26688341
• CID: 4607820
• PubChem ID: 83412139
• Update Time: 2025-08-05

1-(2,3-difluorophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Difluorophenyl)cyclopentanemethanamine
• Cyclopentanemethanamine, 1-(2,3-difluorophenyl)-
• [1-(2,3-difluorophenyl)cyclopentyl]methanamine
• 1-(2,3-difluorophenyl)cyclopentylmethanamine

• MDL： MFCD26688341
• Inchi： 1S/C12H15F2N/c13-10-5-3-4-9(11(10)14)12(8-15)6-1-2-7-12/h3-5H,1-2,6-8,15H2
• InChI Key： OHHYGCQTASTKJA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2F)(CN)CCCC1

Additional information on 1-(2,3-difluorophenyl)cyclopentylmethanamine

Introduction to 1-(2,3-difluorophenyl)cyclopentylmethanamine (CAS No. 1513064-63-5)

1-(2,3-difluorophenyl)cyclopentylmethanamine, identified by the chemical abstracts service number 1513064-63-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a 2,3-difluorophenyl group attached to a cyclopentylmethanamine backbone, has garnered attention due to its unique structural properties and potential biological activities. The presence of fluorine atoms in the aromatic ring introduces specific electronic and steric effects, which can modulate the compound's interactions with biological targets.

The 1-(2,3-difluorophenyl)cyclopentylmethanamine structure combines the versatility of a cyclopentyl moiety with the electron-withdrawing nature of the 2,3-difluorophenyl group. This combination has been explored in various drug discovery initiatives, particularly in the development of novel therapeutic agents. The cyclopentyl ring provides a rigid scaffold that can enhance binding affinity, while the fluorinated phenyl ring offers opportunities for fine-tuning pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve metabolic stability and binding affinity. The 2,3-difluorophenyl moiety in 1-(2,3-difluorophenyl)cyclopentylmethanamine is particularly noteworthy, as it has been shown to enhance interactions with certain enzymes and receptors. This has led to its investigation in several pharmacological contexts, including anti-inflammatory and anticancer applications.

One of the most compelling aspects of 1-(2,3-difluorophenyl)cyclopentylmethanamine is its potential as a building block for more complex molecules. The cyclopentylmethanamine core can be further functionalized to create derivatives with tailored properties. For instance, modifications at the amine group can introduce hydrogen bonding capabilities or alter solubility characteristics, while changes at the aromatic ring can modify electronic distributions and target specificity.

Recent studies have begun to explore the synthetic pathways for producing 1-(2,3-difluorophenyl)cyclopentylmethanamine on an industrial scale. Advances in fluorination techniques have made it possible to introduce fluorine atoms into complex structures with high precision. These methodologies are crucial for ensuring the scalability and cost-effectiveness of pharmaceutical production. Additionally, computational modeling has played a key role in predicting the behavior of this compound in biological systems, allowing researchers to optimize its design before experimental validation.

The biological activity of 1-(2,3-difluorophenyl)cyclopentylmethanamine has been studied in several contexts. Initial investigations suggested that it may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. The fluorinated phenyl ring appears to be particularly important for these interactions, as it can modulate electron density and steric hindrance around the binding site. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion, 1-(2,3-difluorophenyl)cyclopentylmethanamine (CAS No. 1513064-63-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As synthetic methodologies continue to improve and computational tools become more sophisticated, the future prospects for this compound and its derivatives are bright. Continued investigation will likely uncover new applications and refine our understanding of its pharmacological properties.